Cas no 90870-35-2 ( )
structure
Product Name:
CAS No:90870-35-2
MF:C10H12N2O4S
MW:256.278281211853
CID:995177
PubChem ID:352781
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
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- 90870-35-2
- NSC-527945
- DTXSID90326428
- NSC527945
-
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- Inchi: 1S/C10H12N2O4S/c1-3-7(2)17-10-5-4-8(11(13)14)6-9(10)12(15)16/h4-7H,3H2,1-2H3
- InChI Key: AUMWQCDIBGYWIC-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])C(C)CC
Computed Properties
- Exact Mass: 256.052
- Monoisotopic Mass: 256.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 117Ų
Experimental Properties
- Density: 1.32
- Boiling Point: 369.6°C at 760 mmHg
- Flash Point: 177.3°C
- Refractive Index: 1.588
Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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